Caffeic Acid 3-Methyl Phenethyl Ester
Caffeic Acid 3-Methyl Phenethyl Ester
Brand Name:
Vulcanchem
CAS No.:
71835-85-3
VCID:
VC0015501
InChI:
InChI=1S/C18H18O4/c1-21-17-13-15(7-9-16(17)19)8-10-18(20)22-12-11-14-5-3-2-4-6-14/h2-10,13,19H,11-12H2,1H3/b10-8+
SMILES:
COC1=C(C=CC(=C1)C=CC(=O)OCCC2=CC=CC=C2)O
Molecular Formula:
C₁₈H₁₈O₄
Molecular Weight:
298.3 g/mol
Caffeic Acid 3-Methyl Phenethyl Ester
CAS No.: 71835-85-3
Reference Standards
VCID: VC0015501
Molecular Formula: C₁₈H₁₈O₄
Molecular Weight: 298.3 g/mol
| CAS No. | 71835-85-3 |
|---|---|
| Product Name | Caffeic Acid 3-Methyl Phenethyl Ester |
| Molecular Formula | C₁₈H₁₈O₄ |
| Molecular Weight | 298.3 g/mol |
| IUPAC Name | 2-phenylethyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C18H18O4/c1-21-17-13-15(7-9-16(17)19)8-10-18(20)22-12-11-14-5-3-2-4-6-14/h2-10,13,19H,11-12H2,1H3/b10-8+ |
| Standard InChIKey | CZQNYPBIOHVQQN-CSKARUKUSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=C/C(=O)OCCC2=CC=CC=C2)O |
| SMILES | COC1=C(C=CC(=C1)C=CC(=O)OCCC2=CC=CC=C2)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C=CC(=O)OCCC2=CC=CC=C2)O |
| Synonyms | 3-(4-Hydroxy-3-methoxyphenyl)-2-propenoic Acid 2-Phenylethyl Ester; 2-Phenylethyl Ferulate; Ferulic Acid Phenethyl Ester; NSC 666255; NSC 671193; Phenethyl Ferulate; Phenethyl 3-Methylcaffeate; |
| PubChem Compound | 5284444 |
| Last Modified | Nov 11 2021 |
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